Cas no 51720-94-6 (2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine)

• Product Name: 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine
• CAS No: 51720-94-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 4015528
• PubChem ID: 44271204
• Update Time: 2025-07-22

2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine, 1-(phenylmethyl)-
• 2-(1-benzylimidazol-4-yl)ethanamine
• 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine
• CHEMBL280040
• 2-(1-Benzyl-1H-imidazol-4-yl)ethanamine
• 51720-94-6
• AKOS017552415

• Inchi： 1S/C12H15N3/c13-7-6-12-9-15(10-14-12)8-11-4-2-1-3-5-11/h1-5,9-10H,6-8,13H2
• InChI Key： HJAAETDYBWUJCC-UHFFFAOYSA-N
• SMILES： C(N)CC1=CN(CC2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine

Introduction to 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine (CAS No. 51720-94-6)

2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine, identified by its CAS number 51720-94-6, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a benzyl-substituted imidazole core linked to an amine-bearing ethyl chain, has garnered attention due to its versatile structural framework and potential biological activities. The presence of both the imidazole and benzyl moieties offers unique chemical and pharmacological properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The imidazole ring in 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The benzyl group, on the other hand, enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. This combination of structural features makes 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new treatments. The amine group in the molecule's structure not only contributes to its basicity but also allows for further functionalization through modifications such as acylation or alkylation. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it adaptable for various therapeutic applications.

One of the most compelling aspects of 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine is its potential in targeting specific enzymatic pathways. For instance, imidazole derivatives have shown promise in inhibiting enzymes involved in cancer metabolism. Studies have demonstrated that compounds with a similar structural motif can modulate pathways such as mTOR (mechanistic target of rapamycin), which is frequently dysregulated in tumor cells. The benzyl group may also contribute to binding affinity by interacting with hydrophobic pockets in target proteins.

In addition to its oncology applications, 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine has shown potential in addressing inflammatory and autoimmune diseases. The imidazole ring is known to interact with receptors and enzymes that play a role in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase). By leveraging these interactions, researchers aim to develop novel anti-inflammatory agents that could offer alternatives to existing therapies with improved efficacy and reduced side effects.

The synthesis of 2-(1-benzyl-1H-imidazol-4-yl)ethan-1-amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions between benzyl halides or benzaldehyde derivatives with imidazole precursors, followed by nucleophilic substitution or coupling reactions to introduce the amine functionality. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have streamlined these processes, making large-scale production more feasible.

Computational chemistry has also played a pivotal role in understanding the properties of 2-(1-benzyl-1H-imidazol-4-yethan-l-am ine). Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters before conducting experimental validation. These simulations can guide the design of analogs with enhanced properties, reducing the time and cost associated with traditional trial-and-error approaches.

The pharmacokinetic profile of 2-(l-benzyl-lH-imidazol-l -4-yiI)-ethan-l-am ine is another area of active investigation. Factors such as solubility, bioavailability, and metabolic clearance are crucial determinants of its clinical potential. Studies using computational tools have predicted that modifications to the benzyl or amine moieties could improve solubility while maintaining biological activity. Such insights are invaluable for optimizing drug candidates for preclinical development.

Recent clinical trials have begun exploring derivatives of imidazole-based compounds for treating neurological disorders. The ability of these molecules to cross the blood-brain barrier makes them attractive candidates for conditions like Alzheimer's disease or Parkinson's disease, where modulation of neurotransmitter systems is key. While 2-(l-benzyl-lH-imidazol-l -4-yiI)-ethan-l-am ine itself may not be directly tested in humans yet, its structural features provide a strong foundation for developing neuroactive drugs.

The environmental impact of synthesizing and utilizing 2-(l-benzyl-lH-imidazol-l -4-yiI)-ethan-l-am ine is also a consideration in modern drug development. Green chemistry principles emphasize sustainable practices that minimize waste and hazardous reagents. Researchers are exploring biocatalytic routes and solvent-free reactions to make the synthesis more eco-friendly without compromising yield or purity.

In conclusion, 2-(l-benzyl-lH-imidazol-l -4-yiI)-ethan-l-am ine (CAS No. 51720 - 94 - 6) represents a fascinating compound with broad therapeutic potential. Its unique structural features, combining an imidazole ring with a benzyl-substituted amine, make it a versatile scaffold for drug discovery. Ongoing research into its biological activities, synthetic pathways, and pharmacokinetic properties continues to uncover new possibilities for developing innovative treatments across multiple disease areas. As our understanding of molecular interactions advances, compounds like this are poised to play a critical role in shaping the future of medicine.